Cas no 2228248-14-2 ((2,6-difluoro-3-nitrophenyl)hydrazine)

(2,6-Difluoro-3-nitrophenyl)hydrazine is a fluorinated aromatic hydrazine derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features—the difluoro and nitro substituents—enhance reactivity and selectivity in coupling reactions, such as the formation of heterocyclic compounds. The electron-withdrawing nitro group facilitates nucleophilic substitution, while the fluorine atoms improve stability and influence regioselectivity. This compound is particularly useful in the synthesis of agrochemicals, dyes, and bioactive molecules. High purity grades ensure consistent performance in research and industrial processes. Proper handling is advised due to its potential sensitivity to light and moisture. Storage under inert conditions is recommended to maintain stability.
(2,6-difluoro-3-nitrophenyl)hydrazine structure
2228248-14-2 structure
Product Name:(2,6-difluoro-3-nitrophenyl)hydrazine
CAS No:2228248-14-2
MF:C6H5F2N3O2
MW:189.119607686996
CID:6449419
PubChem ID:165974489
Update Time:2025-06-10

(2,6-difluoro-3-nitrophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

    • (2,6-difluoro-3-nitrophenyl)hydrazine
    • 2228248-14-2
    • EN300-1799703
    • Inchi: 1S/C6H5F2N3O2/c7-3-1-2-4(11(12)13)5(8)6(3)10-9/h1-2,10H,9H2
    • InChI Key: WLDYRJLCFOVNLH-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1NN)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 189.03498273g/mol
  • Monoisotopic Mass: 189.03498273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 83.9Ų

(2,6-difluoro-3-nitrophenyl)hydrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1799703-1g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
1g
$986.0 2023-09-19
Enamine
EN300-1799703-5g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
5g
$2858.0 2023-09-19
Enamine
EN300-1799703-10g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
10g
$4236.0 2023-09-19
Enamine
EN300-1799703-0.05g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
0.05g
$827.0 2023-09-19
Enamine
EN300-1799703-0.1g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
0.1g
$867.0 2023-09-19
Enamine
EN300-1799703-0.25g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
0.25g
$906.0 2023-09-19
Enamine
EN300-1799703-0.5g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
0.5g
$946.0 2023-09-19
Enamine
EN300-1799703-1.0g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
1g
$986.0 2023-05-23
Enamine
EN300-1799703-2.5g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
2.5g
$1931.0 2023-09-19
Enamine
EN300-1799703-5.0g
(2,6-difluoro-3-nitrophenyl)hydrazine
2228248-14-2
5g
$2858.0 2023-05-23

Additional information on (2,6-difluoro-3-nitrophenyl)hydrazine

Comprehensive Overview of (2,6-Difluoro-3-nitrophenyl)hydrazine (CAS No. 2228248-14-2): Properties, Applications, and Industry Insights

The compound (2,6-difluoro-3-nitrophenyl)hydrazine (CAS No. 2228248-14-2) is a specialized arylhydrazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. With a molecular formula of C6H5F2N3O2, this nitrophenylhydrazine variant combines a difluorinated aromatic ring with a nitro group and hydrazine moiety, making it a versatile intermediate for synthesizing heterocyclic compounds. Recent studies highlight its role in developing kinase inhibitors and antibacterial agents, aligning with the growing demand for novel antimicrobial solutions amid global antibiotic resistance concerns.

In the context of drug discovery, CAS 2228248-14-2 serves as a critical building block for small-molecule therapeutics. Its electron-withdrawing nitro group enhances reactivity in nucleophilic substitution reactions, while the fluorine atoms improve metabolic stability—a key consideration in modern medicinal chemistry. Industry reports indicate rising searches for "fluorinated pharmaceutical intermediates" and "nitrophenylhydrazine applications," reflecting its relevance in developing targeted cancer therapies and central nervous system (CNS) drugs.

From a synthetic perspective, researchers value (2,6-difluoro-3-nitrophenyl)hydrazine for its compatibility with palladium-catalyzed cross-coupling and cyclocondensation reactions. A 2023 study demonstrated its utility in constructing pyrazole scaffolds—a structural motif prevalent in COX-2 inhibitors and diabetes medications. This aligns with trending queries about "green chemistry approaches to heterocycles" and "sustainable synthesis of fluorinated compounds," emphasizing the compound's role in eco-friendly pharmaceutical manufacturing.

The agrochemical sector also benefits from this compound's properties. Its difluorophenyl backbone contributes to the development of next-generation pesticides with improved environmental profiles. Regulatory shifts toward low-residue crop protection agents have increased interest in fluorine-containing intermediates like CAS 2228248-14-2, particularly for systemic herbicides and fungicides. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis.

Storage and handling of (2,6-difluoro-3-nitrophenyl)hydrazine require attention to its photosensitivity and moisture stability. Best practices recommend amber glass containers under inert atmosphere—a topic frequently searched alongside "handling aromatic hydrazines" and "stability of nitroaromatics." Recent advancements in predictive degradation modeling help optimize shelf-life conditions, addressing industry concerns about compound stability in tropical climates.

Market analysis reveals growing procurement of CAS 2228248-14-2 by contract research organizations (CROs) and generic drug manufacturers. The compound's cost-effective synthesis route—typically starting from 2,6-difluoro-3-nitroaniline—makes it attractive for scale-up production. Patent landscapes show increasing claims incorporating this intermediate, particularly in orphan drug formulations and veterinary medicines, responding to searches about "fluorine in veterinary pharmaceuticals."

Environmental considerations surrounding nitrophenylhydrazine derivatives have prompted research into biodegradation pathways and wastewater treatment methods. The compound's moderate water solubility (2.1 g/L at 25°C) and low bioaccumulation potential position it favorably compared to traditional halogenated aromatics. These attributes resonate with current discussions about "green metrics in fine chemical production" and "benign-by-design intermediates."

Future applications may exploit the hydrogen-bonding capacity of the hydrazine group for supramolecular chemistry applications, including metal-organic frameworks (MOFs) for drug delivery. The compound's dual hydrogen bond donor/acceptor profile makes it valuable for crystal engineering—a subject gaining traction in pharmaceutical solid-state research. These developments address frequent queries about "multifunctional building blocks for materials science."

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.